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Mechanism of Action

Tenovin-1 is a small-molecule inhibitor of the protein-deacetylating activities of SIRT1 and SIRT2 [1] [2].
A key consequence of this inhibition is the activation of the p53 tumor suppressor pathway. Tenovin-1
increases p53 protein levels by protecting it from MDM2-mediated degradation, leading to cell cycle arrest

and apoptosis, particularly in tumor cells [3] [4] [5].

The diagram below illustrates this primary mechanism and a subsequent experimental finding in astrocytes:
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Tenovin-1 inhibits SIRT1/2, leading to p53 activation and, in astrocytes, cellular senescence.

Summary of In Vivo Efficacy

The following table summarizes the key in vivo findings for Tenovin-1 from the search results.
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. . Dosage & . o
Disease Model Animal Model o ) Key In Vivo Findings Source
Administration

Cancer SCID mice with 92.5 mg/kg, Decreased tumor growth [4].  [2] [4]
ARNS8 (melanoma) Intraperitoneal
tumor xenografts (i.p.)
Diabetic HFD-induced ZDF 45 mg/kg, i.p. for Reduced renal fibrosis, [6]
Nephropathy rats 10 weeks urinary protein biomarkers,

and improved kidney
function [6].

Hepatic HFD-induced ZDF 45 mg/kg, i.p. for Attenuated liver collagen [7]
Fibrosis rats 10 weeks deposition and inflammation

[71.

Experimental Protocols for In Vivo Studies

For researchers looking to replicate or build upon these findings, here is a detailed overview of the

methodologies from the recent fibrosis studies [6] [7].

¢ Animal Models: The metabolic studies used Zucker Diabetic Fatty (ZDF) rats. Diabetes was
induced by feeding a High-Fat Diet (HFD) for 10 weeks [6] [7].
e Treatment Protocol:
o Compound: Tenovin-1 was dissolved in a suitable vehicle (details not specified in results).
o Dosage and Route: 45 mgl/kg body weight, administered via intraperitoneal (i.p.) injection
[61[7].
o Duration: Treatment was conducted concurrently with the HFD for a period of 10 weeks [6]
[7].
¢ Key Assessments:
o Blood Glucose: Measured weekly from the tail vein using a glucometer [6].
o Serum Biochemistry: Analysis of biomarkers like blood urea nitrogen (BUN) and serum
creatinine for kidney function [6].
o Tissue Analysis: Histopathology of kidneys and liver to assess architecture, collagen
deposition, and damage. Western blotting and ELISA were used to quantify protein levels of
fibrosis markers (e.g., a-SMA, collagen), oxidative stress markers, and inflammatory cytokines

[6] [7].
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A Note on Solubility and Analogs

A consistent point noted across the literature is Tenovin-1's limited water solubility [3] [5]. To address this
challenge, the discoverers of Tenovin-1 developed Tenovin-6, a more water-soluble analog that retains

similar biological activity and is often preferred for in vivo studies [1] [2].

Research Significance

Tenovin-1's significance lies in its dual role as both a research tool and a potential therapeutic candidate.

¢ As a Tool: It has been instrumental in studying the biological functions of SIRT1 and SIRT2,
particularly their complex roles in cancer, metabolism, and aging [1] [8].

e As a Therapeutic: The efficacy of Tenovin-1 in reducing tumor growth and, more recently, in
mitigating fibrosis in metabolic disease models, highlights its potential for drug repurposing, especially
for conditions like diabetic complications where few treatment options exist [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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